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Compound of Interest

Compound Name: DB818

Cat. No.: B10856799

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the use of DB818, a potent inhibitor of
the HOXAZQ transcription factor, in preclinical animal models of Acute Myeloid Leukemia (AML)
and Babesia microti infection. The information is intended to guide researchers in designing
and executing in vivo studies to evaluate the efficacy and mechanism of action of this
compound.

Mechanism of Action

DB818 is a small molecule inhibitor that targets the interaction between the Homeobox A9
(HOXAD9) transcription factor and its DNA binding site.[1] HOXA9 is a critical regulator of
hematopoiesis and is frequently overexpressed in AML, where it contributes to leukemogenesis
by promoting proliferation and blocking differentiation. By competitively binding to the HOXA9
cognate sequence on DNA, DB818 disrupts HOXA9-mediated transcription. This leads to the
downregulation of key downstream target genes involved in cell proliferation and survival, such
as MYB, MYC, and BCL2, and the upregulation of genes associated with differentiation, such
as FOS.[1] The inhibition of HOXA9 signaling ultimately results in suppressed growth, induction
of apoptosis, and differentiation of AML cells.[1]

Signaling Pathway of DB818 in AML Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for DB818 in Animal
Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10856799#db818-dosage-and-treatment-schedule-
for-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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